Cas no 159148-88-6 (2-(1H-imidazol-1-ylmethyl)phenylmethanamine)

• Product Name: 2-(1H-imidazol-1-ylmethyl)phenylmethanamine
• CAS No: 159148-88-6
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD08444274
• CID: 1338354
• PubChem ID: 16227159
• Update Time: 2025-04-20

2-(1H-imidazol-1-ylmethyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-(1H-imidazol-1-ylmethyl)-
• CS-0286106
• (2-((1H-Imidazol-1-yl)methyl)phenyl)methanamine
• 1-[2-(1H-Imidazol-1-ylmethyl)phenyl]methanamine, AldrichCPR
• AKOS000118047
• [2-(IMIDAZOL-1-YLMETHYL)PHENYL]METHANAMINE
• [2-(1H-imidazol-1-ylmethyl)phenyl]methanamine
• 1-[2-(1H-imidazol-1-ylmethyl)phenyl]methanamine
• SCHEMBL23257635
• 159148-88-6
• {2-[(1H-imidazol-1-yl)methyl]phenyl}methanamine
• EN300-24491
• 2-(1H-imidazol-1-ylmethyl)phenylmethanamine

• MDL： MFCD08444274
• Inchi： 1S/C11H13N3/c12-7-10-3-1-2-4-11(10)8-14-6-5-13-9-14/h1-6,9H,7-8,12H2
• InChI Key： KQDQKIUTQYNZIO-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CC1C=CC=CC=1CN

Computed Properties

• Exact Mass: 187.11109
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84